(E)-1,1,1,2,4,5,6,7,7,7-decafluoro-2,6-bis(trifluoromethyl)hept-4-en-3-one

• IUPAC Name: (E)-1,1,1,2,4,5,6,7,7,7-decafluoro-2,6-bis(trifluoromethyl)hept-4-en-3-one
• InChI: InChI=1S/C9F16O/c10-1(2(11)4(12,6(14,15)16)7(17,18)19)3(26)5(13,8(20,21)22)9(23,24)25/b2-1+
• InChI Key: LHQQPWDNJJTKPI-OWOJBTEDSA-N
• Canonical SMILES: C(=C(C(C(F)(F)F)(C(F)(F)F)F)F)(C(=O)C(C(F)(F)F)(C(F)(F)F)F)F
• Isomeric SMILES: C(=C(/C(C(F)(F)F)(C(F)(F)F)F)\F)(\C(=O)C(C(F)(F)F)(C(F)(F)F)F)/F
• Molecular Formula: C9F16O
• DSSTOX Substance ID: DTXSID00896743
• Molecular Weight: 428.07 g/mol
• CAS RN: 134330-91-9

Description

(E)-1,1,1,2,4,5,6,7,7,7-decafluoro-2,6-bis(trifluoromethyl)hept-4-en-3-one, commonly known as DFHBF, is a fluorinated β-diketone that has attracted significant attention in recent years due to its unique chemical properties. It is an important compound in the field of chemistry and has a wide range of applications in scientific research.

Mechanism Of Action

DFHBF is a highly reactive compound that undergoes a variety of chemical reactions. It is known to react with a variety of nucleophiles such as amines, alcohols, and thiols. The reaction of DFHBF with these nucleophiles results in the formation of stable adducts that can be used for a variety of applications.
Biochemical and Physiological Effects:
DFHBF has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic. It is also not known to have any significant effects on the environment.

Advantages And Limitations For Lab Experiments

DFHBF has several advantages for use in lab experiments. It is a highly stable compound that can be stored for long periods without decomposition. It is also highly soluble in a variety of solvents, making it easy to work with. However, DFHBF is a highly reactive compound that requires careful handling to avoid unwanted reactions.

Future Directions

DFHBF has a wide range of potential applications in scientific research. Future research could focus on developing new synthetic methods for DFHBF that are more efficient and cost-effective. Additionally, further studies could be conducted to explore the potential applications of DFHBF in the field of materials science. Finally, research could be conducted to explore the potential use of DFHBF as a drug delivery system.

Scientific Research Applications

DFHBF has found numerous applications in scientific research. It is widely used as a fluorescent probe for detecting metal ions in biological systems. It has also been used as a building block for the synthesis of a variety of complex organic molecules. Furthermore, DFHBF has been used as a precursor for the synthesis of a variety of organic compounds that have potential applications in the field of materials science.